Cas no 311764-80-4 (2-Furanamine,5-(1H-benzimidazol-2-yl)-)

2-Furanamine,5-(1H-benzimidazol-2-yl)- structure
311764-80-4 structure
Product Name:2-Furanamine,5-(1H-benzimidazol-2-yl)-
CAS No:311764-80-4
MF:C11H9N3O
MW:199.208661794662
CID:300718
PubChem ID:23989912
Update Time:2025-04-19

2-Furanamine,5-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanamine,5-(1H-benzimidazol-2-yl)-
    • 2-Furanamine,5-(1H-benzimidazol-2-yl)-(9CI)
    • 5-(1H-Benzimidazol-2-yl)-2-furanamine
    • 5-(1H-benzo[d]imidazol-2-yl)furan-2-amine
    • Oprea1_728371
    • 311764-80-4
    • Inchi: 1S/C11H9N3O/c12-10-6-5-9(15-10)11-13-7-3-1-2-4-8(7)14-11/h1-6H,12H2,(H,13,14)
    • InChI Key: XFJXRGIQOTYVHN-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C1=NC2C=CC=CC=2N1)N

Computed Properties

  • Exact Mass: 199.07467
  • Monoisotopic Mass: 199.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 67.84
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